4-Butyl-3-methoxyaniline

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 4-butyl-3-methoxyaniline
• InChI: InChI=1S/C11H17NO/c1-3-4-5-9-6-7-10(12)8-11(9)13-2/h6-8H,3-5,12H2,1-2H3
• InChI Key: YUXAAHPIDWHJMN-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C=C(C=C1)N)OC

Description

IUPAC Name: 4-tert-Butyl-3-methoxyaniline Molecular Formula: C₁₁H₁₇NO Structure: The compound features a benzene ring substituted with a methoxy (-OCH₃) group at the 3-position and a bulky tert-butyl (-C(CH₃)₃) group at the 4-position. The amino (-NH₂) group at the 1-position defines its aniline derivative nature. Key Properties:

• Electronic Effects: The methoxy group is electron-donating, activating the aromatic ring toward electrophilic substitution. The tert-butyl group introduces steric hindrance while being weakly electron-donating via hyperconjugation.
• Applications: Used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its balanced electronic and steric profile .

Comparison with Similar Compounds

Substituent Positional Isomers

Compound Name	Substituents	Molecular Formula	Key Differences vs. 4-tert-Butyl-3-methoxyaniline
3-(tert-Butyl)-4-methoxyaniline	tert-Butyl at 3, methoxy at 4	C₁₁H₁₇NO	Altered electronic distribution due to swapped substituent positions; reduced steric hindrance at the 4-position .
4-(tert-Butyl)-2-methoxyaniline	Methoxy at 2, tert-butyl at 4	C₁₁H₁₇NO	Methoxy at 2-position directs electrophiles to the 5-position instead of the 5-/6-positions in the target compound .

Halogen-Substituted Analogs

Compound Name	Substituents	Molecular Formula	Key Differences
4-Bromo-3-methoxyaniline	Bromo at 4, methoxy at 3	C₇H₈BrNO	Bromine’s electronegativity deactivates the ring, reducing reactivity toward electrophiles. Potential for cross-coupling reactions (e.g., Suzuki) .
3-Chloro-4-(3-methoxy-3-methylbutoxy)aniline	Chloro at 3, methoxy-butoxy at 4	C₁₂H₁₈ClNO₂	Bulky alkoxy substituent increases lipophilicity; chloro group enhances electrophilic substitution selectivity .

Oxygen-Containing Substituents

Compound Name	Substituents	Molecular Formula	Key Differences
4-(Difluoromethoxy)-3-methylaniline	Difluoromethoxy at 4, methyl at 3	C₈H₉F₂NO	Difluoromethoxy group increases lipophilicity and metabolic stability compared to methoxy. Methyl at 3-position reduces steric bulk .
3-(Cyclopropylmethoxy)-4-methylaniline	Cyclopropylmethoxy at 3, methyl at 4	C₁₁H₁₅NO	Cyclopropane ring introduces strain, potentially enhancing reactivity in ring-opening reactions .

Bulkier Alkyl/Aryl Derivatives

Compound Name	Substituents	Molecular Formula	Key Differences
4-(Benzyloxy)-3-methylaniline	Benzyloxy at 4, methyl at 3	C₁₄H₁₅NO	Benzyloxy group provides UV chromophore properties; methyl at 3-position limits steric effects compared to tert-butyl .
4-(2-Ethylphenoxy)-3-methylaniline	2-Ethylphenoxy at 4, methyl at 3	C₁₅H₁₇NO	Phenoxy group enhances π-π stacking potential; ethyl substituent on phenoxy increases hydrophobicity .

Electronic and Steric Effects

• Methoxy vs. Difluoromethoxy: Difluoromethoxy analogs (e.g., 4-(Difluoromethoxy)-3-methylaniline) exhibit higher electron-withdrawing effects, altering redox potentials and bioavailability .
• tert-Butyl vs. Smaller Alkyl Groups: The tert-butyl group in 4-tert-butyl-3-methoxyaniline provides steric protection to the amino group, reducing undesired side reactions in synthesis .